Cas no 1822868-49-4 (2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-)

• Product Name: 2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-
• CAS No: 1822868-49-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5220885
• PubChem ID: 122200590
• Update Time: 2025-10-29

2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-

• Inchi： 1S/C14H17NO2/c16-14-12-6-7-17-13(14)10-15(9-12)8-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： KIHFTERTCRBQJS-UHFFFAOYSA-N
• SMILES： C12C(=O)C(CN(CC3=CC=CC=C3)C1)CCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-

Comprehensive Overview of 2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)- (CAS No. 1822868-49-4)

In the realm of organic chemistry and pharmaceutical research, 2-Oxa-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)- (CAS No. 1822868-49-4) has garnered significant attention due to its unique structural framework and potential applications. This bicyclic compound, characterized by its oxa-aza hybrid ring system, is a subject of interest for synthetic chemists and material scientists alike. Its molecular architecture, featuring a bridged bicyclic core and a benzyl substituent, offers versatility in drug design and catalysis. Researchers often explore its derivatives for their role in bioactive molecule synthesis, aligning with current trends in green chemistry and sustainable pharmaceutical development.

The compound’s CAS No. 1822868-49-4 serves as a critical identifier in chemical databases, enabling precise tracking in patent literature and academic publications. Recent studies highlight its utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. For instance, the 2-Oxa-7-azabicyclo[3.3.1]nonane skeleton mimics natural product motifs, making it a candidate for targeted drug delivery systems. This aligns with the growing demand for precision medicine and personalized therapeutics, frequently searched topics in AI-driven drug discovery platforms.

From a synthetic perspective, the 7-(phenylmethyl) moiety introduces lipophilicity, a property leveraged in CNS drug development—a trending area given the rise in neurological disorder research. The compound’s bicyclic lactam structure also resonates with advancements in peptide mimetics, a field gaining traction for its applications in biologics and enzyme inhibition. Notably, its stability under physiological conditions makes it a promising building block for prodrug formulations, a niche yet rapidly evolving domain in pharmacokinetics.

In industrial contexts, 2-Oxa-7-azabicyclo[3.3.1]nonan-9-one derivatives are explored for catalysis and polymer science, addressing the global push for eco-friendly materials. Its aza-oxa hybrid rings are investigated for metal-organic frameworks (MOFs), a trending topic in nanotechnology circles. Furthermore, the compound’s structural rigidity is valuable in 3D-printed biomaterials, a sector experiencing exponential growth due to its relevance in tissue engineering.

To optimize SEO visibility, this content integrates high-traffic keywords like "bicyclic lactam synthesis", "heterocyclic drug intermediates", and "aza-oxa ring applications", which frequently appear in academic search engines and AI-powered research tools. By contextualizing CAS No. 1822868-49-4 within contemporary scientific discourse, this overview caters to both industry professionals and academic researchers, ensuring relevance in an era dominated by interdisciplinary innovation.